Cas no 62160-93-4 (1H-Pyrazole-3-carboxylic acid, 1-(3-nitrophenyl)-5-phenyl-, ethyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-(3-nitrophenyl)-5-phenyl-, ethyl ester
• CAS No: 62160-93-4
• MF: C₁₈H₁₅N₃O₄
• MW: 337.329404115677
• CID: 455902
• PubChem ID: 12320469
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylic acid, 1-(3-nitrophenyl)-5-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(3-nitrophenyl)-5-phenyl-, ethyl ester
• ethyl 1-(3-nitrophenyl)-5-phenylpyrazole-3-carboxylate
• DTXSID30488433
• 62160-93-4
• Ethyl 1-(3-nitrophenyl)-5-phenyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C18H15N3O4/c1-2-25-18(22)16-12-17(13-7-4-3-5-8-13)20(19-16)14-9-6-10-15(11-14)21(23)24/h3-12H,2H2,1H3
• InChI Key： GUUMXFBUKHZBAM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C2C=CC=CC=2)N(C2C=CC=C(C=2)[N+](=O)[O-])N=1)=O

Computed Properties

• Exact Mass: 337.10635
• Monoisotopic Mass: 337.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 87.26